1-(4-ethylphenyl)-4-[(3-methylpiperidin-1-yl)carbonyl]pyrrolidin-2-one

• IUPAC Name: 1-(4-ethylphenyl)-4-(3-methylpiperidine-1-carbonyl)pyrrolidin-2-one
• InChI: InChI=1S/C19H26N2O2/c1-3-15-6-8-17(9-7-15)21-13-16(11-18(21)22)19(23)20-10-4-5-14(2)12-20/h6-9,14,16H,3-5,10-13H2,1-2H3
• InChI Key: MRICHWIJLYOVCL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2CC(CC2=O)C(=O)N3CCCC(C3)C
• Molecular Formula: C19H26N2O2
• Molecular Weight: 314.4 g/mol

Description

1-(4-ethylphenyl)-4-[(3-methylpiperidin-1-yl)carbonyl]pyrrolidin-2-one is a useful research compound. Its molecular formula is C19H26N2O2 and its molecular weight is 314.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 314.199428076 g/mol and the complexity rating of the compound is 443. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Structural Analysis

• Studies have focused on the synthesis and structural characterization of related pyrrolidine derivatives, highlighting their complex molecular structures and potential for further chemical modifications. For instance, the structural analysis of ethyl 3,4-bis(acetyloxy)-2-(4-methoxyphenyl)pyrrolidine-1-carboxylate showcases a twisted, tetra-substituted pyrrolidine ring with specific substituents, indicating the structural versatility of such compounds (Pedroso et al., 2020).

Molecular Docking and Biological Evaluation

• Research on novel pyridine and fused pyridine derivatives, prepared from related compounds, involves in silico molecular docking screenings towards target proteins. These studies indicate the potential of these compounds for antimicrobial and antioxidant activities, suggesting their relevance in drug discovery and pharmacological research (Flefel et al., 2018).

Antimicrobial Activities

• The synthesis of thiazoles and their fused derivatives from related compounds has been explored, with a focus on their in vitro antimicrobial activities against various bacterial and fungal isolates. This research highlights the potential of such compounds in developing new antimicrobial agents (Wardkhan et al., 2008).